Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride
Overview
Description
Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride (EPAH) is an organic compound that has been studied for its potential use in various scientific research applications. EPAH has been found to have a number of biochemical and physiological effects, as well as a number of advantages and limitations when it comes to lab experiments. In
Scientific Research Applications
Pharmaceutical Research
Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride is utilized in pharmaceutical research as a building block for the synthesis of various drugs. Its role is pivotal in the development of compounds with potential therapeutic effects. For instance, it can be used to create novel pyrazine derivatives that may exhibit biological activity against certain diseases .
Material Science
In material science, this compound serves as a precursor in the synthesis of complex molecules that could be used in the creation of new materials. These materials might have unique properties such as enhanced durability or thermal stability, making them suitable for a wide range of industrial applications .
Biotechnology
In biotechnological applications, Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride can be employed in enzyme-catalyzed reactions. It may act as a substrate or inhibitor in enzymatic studies, aiding in the understanding of enzyme mechanisms and the discovery of new biocatalysts .
Environmental Science
This chemical is also relevant in environmental science research. It can be used in the study of chemical degradation processes, such as photodegradation, biodegradation, or chemical hydrolysis, which are essential for assessing the environmental impact of chemical substances .
Chemical Synthesis
Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride is a valuable intermediate in chemical synthesis. It’s involved in the preparation of a variety of heterocyclic compounds that are commonly used in the development of dyes, pigments, and agrochemicals .
properties
IUPAC Name |
ethyl 2-amino-2-pyrazin-2-ylacetate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O2.ClH/c1-2-13-8(12)7(9)6-5-10-3-4-11-6;/h3-5,7H,2,9H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QJUPCPNROQKSCL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C1=NC=CN=C1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12ClN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-amino-2-(pyrazin-2-yl)acetate hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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